Cas no 2121511-51-9 (5-Chloro-4-hydroxy-3-(trifluoromethyl)phenylboronic acid)

• Product Name: 5-Chloro-4-hydroxy-3-(trifluoromethyl)phenylboronic acid
• CAS No: 2121511-51-9
• MF: C₇H₅BClF₃O₃
• MW: 240.372011899948
• MDL: MFCD28976972
• CID: 5078639
• Update Time: 2026-03-01

5-Chloro-4-hydroxy-3-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-hydroxy-3-(trifluoromethyl)phenylboronic acid
• Boronic acid, B-[3-chloro-4-hydroxy-5-(trifluoromethyl)phenyl]-
• (3-chloro-4-hydroxy-5-(trifluoromethyl)phenyl)boronic acid

• MDL： MFCD28976972
• Inchi： 1S/C7H5BClF3O3/c9-5-2-3(8(14)15)1-4(6(5)13)7(10,11)12/h1-2,13-15H
• InChI Key： VIDMNISFHNLEQI-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C(F)(F)F)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 60.7

Additional information on 5-Chloro-4-hydroxy-3-(trifluoromethyl)phenylboronic acid

5-Chloro-4-hydroxy-3-(trifluoromethyl)phenylboronic Acid: A Comprehensive Overview

5-Chloro-4-hydroxy-3-(trifluoromethyl)phenylboronic acid, also known by its CAS number CAS No. 2121511-51-9, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a boronic acid group with a substituted phenyl ring containing chlorine, hydroxyl, and trifluoromethyl substituents. The presence of these functional groups imparts distinctive chemical properties, making it a valuable building block in various synthetic strategies.

The synthesis of 5-chloro-4-hydroxy-3-(trifluoromethyl)phenylboronic acid typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods and the use of transition metal catalysts have significantly streamlined the production of this compound. For instance, researchers have employed the Buchwald–Hartwig amination reaction to achieve high yields and selectivity in its synthesis. This approach not only enhances the efficiency of the process but also aligns with the growing demand for sustainable chemical practices.

One of the most notable applications of 5-chloro-4-hydroxy-3-(trifluoromethyl)phenylboronic acid is in the field of drug discovery. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential anticancer agents and antiviral drugs. Its ability to undergo Suzuki–Miyaura coupling reactions has made it a cornerstone in the construction of complex molecular frameworks. Recent studies have demonstrated its role in developing novel inhibitors targeting key enzymes involved in disease progression, underscoring its importance in therapeutic research.

In addition to its pharmaceutical applications, 5-chloro-4-hydroxy-3-(trifluoromethyl)phenylboronic acid has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Researchers have explored its integration into conjugated systems to enhance charge transport properties, leading to improved device performance. These findings highlight the compound's potential in advancing next-generation electronic materials.

The chemical stability and reactivity of 5-chloro-4-hydroxy-3-(trifluoromethyl)phenylboronic acid are influenced by its substituents. The trifluoromethyl group contributes to increased electron-withdrawing effects, which enhance the acidity of the boronic acid group. This property is particularly advantageous in cross-coupling reactions, where precise control over acidity is crucial for achieving desired regioselectivity and yields. Recent studies have also investigated the influence of steric effects on reaction outcomes, providing deeper insights into its reactivity patterns.

The hydroxyl group present in the molecule plays a dual role as both a directing group and an activating agent during synthetic transformations. Its ability to participate in hydrogen bonding interactions has been leveraged in designing supramolecular assemblies and self-healing materials. Furthermore, the hydroxyl group's reactivity can be modulated through protective group strategies, enabling selective transformations under mild conditions.

The chlorine substituent introduces additional complexity to the molecule's reactivity profile. While it acts as an electron-withdrawing group, it also imparts ortho/para-directing effects during electrophilic aromatic substitution reactions. This dual nature makes it a valuable component in designing multi-functional molecules with tailored properties. Recent research has explored its role in asymmetric synthesis, where stereochemical control is essential for producing enantiomerically enriched compounds.

In conclusion, 5-chloro-4-hydroxy-3-(trifluoromethyl)phenylboronic acid stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications span across pharmaceuticals, materials science, and catalysis, making it an indispensable tool for researchers worldwide. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an even greater role in shaping future innovations across various scientific disciplines.